Cas no 2229316-59-8 (3,5-dimethoxypyridine-4-carbothioamide)

• Product Name: 3,5-dimethoxypyridine-4-carbothioamide
• CAS No: 2229316-59-8
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 6257761
• PubChem ID: 165614632
• Update Time: 2025-10-28

3,5-dimethoxypyridine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxypyridine-4-carbothioamide
• EN300-1824009
• 2229316-59-8

• Inchi： 1S/C8H10N2O2S/c1-11-5-3-10-4-6(12-2)7(5)8(9)13/h3-4H,1-2H3,(H2,9,13)
• InChI Key： CXCNDSGOIRWOPN-UHFFFAOYSA-N
• SMILES： S=C(C1C(=CN=CC=1OC)OC)N

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.5Ų

Additional information on 3,5-dimethoxypyridine-4-carbothioamide

Recent Advances in the Study of 3,5-Dimethoxypyridine-4-carbothioamide (CAS: 2229316-59-8)

In recent years, 3,5-dimethoxypyridine-4-carbothioamide (CAS: 2229316-59-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic thioamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The unique structural features of this compound, including the presence of methoxy and carbothioamide functional groups, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 3,5-dimethoxypyridine-4-carbothioamide. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against Mycobacterium tuberculosis, with a minimum inhibitory concentration (MIC) of 2.5 μg/mL. The researchers attributed this activity to the compound's ability to disrupt cell wall biosynthesis by targeting key enzymes involved in mycolic acid production. These findings suggest that 3,5-dimethoxypyridine-4-carbothioamide could serve as a lead compound for developing new anti-tuberculosis drugs.

In the field of oncology, several research groups have investigated the anticancer properties of 3,5-dimethoxypyridine-4-carbothioamide. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound induces apoptosis in various cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells, through the activation of caspase-3 and -9 pathways. The compound showed selective cytotoxicity towards cancer cells while exhibiting minimal effects on normal human fibroblasts, indicating its potential as a targeted therapeutic agent.

Structural modifications of 3,5-dimethoxypyridine-4-carbothioamide have also been explored to enhance its pharmacological properties. Researchers have synthesized various analogs by modifying the methoxy groups or replacing the thioamide moiety with other functional groups. These structure-activity relationship (SAR) studies have provided valuable insights into the pharmacophore requirements for optimal biological activity, paving the way for the development of more potent and selective derivatives.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for the production of 3,5-dimethoxypyridine-4-carbothioamide. A 2024 publication in Organic Process Research & Development described a novel one-pot synthesis method that improves the overall yield to 78% while reducing the number of purification steps. This methodological improvement is particularly significant for potential industrial-scale production of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 3,5-dimethoxypyridine-4-carbothioamide-based therapeutics. Current research efforts are addressing issues related to bioavailability, metabolic stability, and potential toxicity. Ongoing preclinical studies are evaluating various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's therapeutic index.

In conclusion, 3,5-dimethoxypyridine-4-carbothioamide (CAS: 2229316-59-8) represents a versatile scaffold with significant potential in medicinal chemistry. The growing body of research on this compound underscores its value as a starting point for developing new therapeutic agents against infectious diseases and cancer. Future studies should focus on further optimizing its pharmacological properties and advancing promising derivatives through the drug development pipeline.